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Compound of Interest

Compound Name: (Dichloromethyl)cyclohexane

Cat. No.: B15211015 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. (Dichloromethyl)cyclohexane, a halogenated organic compound, requires

specific procedures to ensure its safe management from use to final disposal. This guide

provides essential, immediate safety and logistical information, outlining the necessary

operational and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for (Dichloromethyl)cyclohexane (CAS No.

24099-71-6) was not located during the compilation of this guide. The following procedures are

based on general best practices for the disposal of halogenated hydrocarbons and information

from safety data sheets of structurally similar compounds. It is imperative for users to conduct a

site-specific risk assessment and consult with their institution's Environmental Health and

Safety (EHS) department for guidance tailored to their specific circumstances and in

compliance with local, state, and federal regulations.

Chemical and Hazard Classification
(Dichloromethyl)cyclohexane is classified as a halogenated organic compound. Due to the

presence of chlorine, it is considered a hazardous waste and must be disposed of accordingly.

Improper disposal can lead to environmental contamination and potential health risks.
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Parameter Information Citation

Chemical Name (Dichloromethyl)cyclohexane [1]

CAS Number 24099-71-6 [1]

Waste Category Halogenated Organic Waste

EPA Hazardous Waste Code

(Likely)

F-Listed Waste (e.g., F001,

F002)
[2][3][4][5][6]

Proper Disposal Procedures
The disposal of (Dichloromethyl)cyclohexane must be handled in a systematic and compliant

manner. The following steps provide a procedural guide for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling (Dichloromethyl)cyclohexane, ensure that appropriate personal protective

equipment is worn. This includes:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

correct disposal.

Designated Waste Container: Collect (Dichloromethyl)cyclohexane waste in a dedicated,

clearly labeled container for "Halogenated Organic Waste."
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Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste. This is

crucial as the disposal methods and costs for these two categories of waste are different.

Incompatible Materials: Keep (Dichloromethyl)cyclohexane waste separate from strong

oxidizing agents, acids, and bases.

Step 3: Waste Collection and Storage

Container Integrity: Use a chemically compatible container with a secure, tight-fitting lid to

prevent leaks and evaporation.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name, "(Dichloromethyl)cyclohexane." The accumulation start date should

also be clearly marked.

Storage Location: Store the waste container in a designated satellite accumulation area that

is well-ventilated, away from sources of ignition, and in secondary containment to catch any

potential leaks.

Step 4: Disposal Request and Pickup

Contact EHS: Once the waste container is full or has reached the end of its allowable

accumulation time, contact your institution's Environmental Health and Safety (EHS)

department to arrange for a hazardous waste pickup.

Professional Disposal: (Dichloromethyl)cyclohexane waste will be transported by a

licensed hazardous waste contractor for final disposal, which is typically incineration at a

permitted facility.

Step 5: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Notify your supervisor and your institution's EHS department.
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Ventilate: Increase ventilation to the area by opening sashes on fume hoods or, if safe to do

so, opening windows.

Contain and Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads) to contain and absorb the liquid.[7][8][9][10][11]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a designated

hazardous waste container.

Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials

for disposal as hazardous waste.[9][11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

(Dichloromethyl)cyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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